Cas no 48123-41-7 (4,4-Dimethyl-2,6-dioxocyclohexane-1-carbonitrile)

4,4-Dimethyl-2,6-dioxocyclohexane-1-carbonitrile structure
48123-41-7 structure
Product Name:4,4-Dimethyl-2,6-dioxocyclohexane-1-carbonitrile
CAS No:48123-41-7
MF:C9H11NO2
MW:165.189142465591
CID:2828809
PubChem ID:13141367
Update Time:2025-04-21

4,4-Dimethyl-2,6-dioxocyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 48123-41-7
    • 4,4-Dimethyl-2,6-dioxocyclohexane-1-carbonitrile
    • DTXSID00521280
    • Inchi: 1S/C9H11NO2/c1-9(2)3-7(11)6(5-10)8(12)4-9/h6H,3-4H2,1-2H3
    • InChI Key: MMJOUOFCAIGZMD-UHFFFAOYSA-N
    • SMILES: O=C1C(C#N)C(CC(C)(C)C1)=O

Computed Properties

  • Exact Mass: 165.078978594Da
  • Monoisotopic Mass: 165.078978594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 57.9Ų
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